Cas no 2411248-84-3 (2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide)
2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- Z1562129669
- EN300-7560488
- 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide
- 2411248-84-3
-
- Inchi: 1S/C11H19ClN2O2/c1-9(12)11(16)13-6-8-14-7-4-2-3-5-10(14)15/h9H,2-8H2,1H3,(H,13,16)
- InChI Key: ICKFIEMLCKAXCN-UHFFFAOYSA-N
- SMILES: ClC(C)C(NCCN1C(CCCCC1)=O)=O
Computed Properties
- Exact Mass: 246.1135055g/mol
- Monoisotopic Mass: 246.1135055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 49.4Ų
2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7560488-0.05g |
2-chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide |
2411248-84-3 | 95.0% | 0.05g |
$212.0 | 2025-02-24 |
2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide
Comprehensive Analysis of 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide (CAS No. 2411248-84-3): Properties, Applications, and Innovations
The compound 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide (CAS No. 2411248-84-3) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a chloro substituent and an azepane ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential role in modulating enzyme activity and its applications in drug discovery pipelines.
In recent years, the demand for heterocyclic compounds like 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide has surged due to their versatility in medicinal chemistry. The azepane moiety, a seven-membered nitrogen-containing ring, is a key scaffold in neurology-targeted therapies, aligning with trending searches such as "neuroprotective agents 2024" and "novel enzyme inhibitors." This compound’s amide linkage and chloroalkyl group further enhance its reactivity, enabling precise modifications for structure-activity relationship (SAR) studies.
From a synthetic perspective, CAS No. 2411248-84-3 exemplifies advancements in green chemistry. Laboratories are optimizing its production using catalytic methods to reduce waste, responding to queries like "sustainable synthesis of amides." Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for preclinical trials. These attributes address frequently asked questions like "how to validate compound purity" and "HPLC methods for heterocycles."
The pharmacological potential of 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide is under exploration in niche areas like targeted protein degradation (e.g., PROTACs). Its electrophilic carbonyl group allows covalent binding to target proteins, a mechanism popularized by searches for "covalent inhibitors in drug design." Additionally, its solubility profile in polar solvents makes it suitable for formulation studies, a topic often queried as "improving drug solubility 2024."
In conclusion, CAS No. 2411248-84-3 represents a convergence of synthetic utility and biomedical relevance. Its structural features cater to evolving research needs, from fragment-based drug discovery to bioconjugation strategies. As the scientific community prioritizes precision medicine, this compound’s adaptability positions it as a promising candidate for future therapeutic innovations.
2411248-84-3 (2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)